Cas no 49871-96-7 (Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-)
49871-96-7 structure
Product Name:Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-
CAS No:49871-96-7
MF:C11H16ClN5
MW:253.731240272522
CID:333364
PubChem ID:12294560
Update Time:2025-04-19
Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-
- (1E)-1-[amino-(4-chloroanilino)methylidene]-2-propylguanidine
- XC9
- CHEMBL3228994
- NSC-333310
- DTXSID00485333
- 1-(4-chlorophenyl)-4-propyl-biguanide
- NSC333310
- 49871-96-7
- SCHEMBL14577808
-
- Inchi: 1S/C11H16ClN5/c1-2-7-15-10(13)17-11(14)16-9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H5,13,14,15,16,17)
- InChI Key: CJJMEOOXAVSNFL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCC
Computed Properties
- Exact Mass: 253.109423
- Monoisotopic Mass: 253.109423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 88.8
- XLogP3: 1.6
Experimental Properties
- Density: 1.28
- Boiling Point: 409.2°C at 760 mmHg
- Flash Point: 201.3°C
- Refractive Index: 1.606
Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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